2-((4-hydroxy-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 1-(3-methylphenyl)-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C24H24N6O2S/c1-17-6-5-9-19(14-17)30-22-20(15-25-30)23(32)27-24(26-22)33-16-21(31)29-12-10-28(11-13-29)18-7-3-2-4-8-18/h2-9,14-15H,10-13,16H2,1H3,(H,26,27,32)
• InChI Key: CASQVVUKHNJFHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)SCC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C24H24N6O2S
• Molecular Weight: 460.6 g/mol
• CAS No.: 922842-13-5

Description

The compound 2-((4-hydroxy-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone features a pyrazolo[3,4-d]pyrimidine core substituted with a hydroxyl group at position 4, an m-tolyl group at position 1, and a thioether-linked ethanone moiety bearing a 4-phenylpiperazine group. The phenylpiperazine moiety may enhance solubility and bioavailability compared to simpler alkyl or aryl substituents .

Biological Activity

The compound 2-((4-hydroxy-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone , with the molecular formula $C_{24}H_{24}N_{6}O_{2}S$ and a molecular weight of 460.56 g/mol, is a complex organic molecule that has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which includes a pyrazolo[3,4-d]pyrimidine core and a phenylpiperazine moiety, both of which are known to exhibit various pharmacological effects.

Overview of Biological Activity

The biological activity of this compound is primarily attributed to its interactions with specific molecular targets, influencing several biochemical pathways. Research indicates that pyrazolo[3,4-d]pyrimidine derivatives often exhibit significant anticancer , anti-inflammatory , and analgesic properties.

Key Biological Activities

• Anticancer Activity :
  • Studies have shown that compounds containing the pyrazolo[3,4-d]pyrimidine structure exhibit cytotoxic effects against various cancer cell lines. For instance, compounds similar to the one have demonstrated IC50 values in the low micromolar range against cell lines such as HCT116 (colon cancer), HepG2 (liver cancer), and MCF-7 (breast cancer) .
  • A related compound demonstrated promising cytotoxicity with an IC50 of 1.1 µM against HCT116 cells .
• Anti-inflammatory Effects :
  • The compound's potential as a COX-II inhibitor has been explored, with some derivatives showing higher potency than established anti-inflammatory drugs like Celecoxib .
  • Inhibition assays revealed that some derivatives had IC50 values ranging from 0.2 µM to 17.5 µM against COX-II .
• Analgesic and Other Activities :
  • The analgesic properties of similar pyrazole derivatives have been documented, suggesting a broad spectrum of activity that may include analgesic and anti-depressant effects .

The mechanism through which this compound exerts its biological effects is likely multifaceted:

• Enzyme Inhibition : The pyrazolo[3,4-d]pyrimidine core is known to interact with various enzymes, potentially inhibiting their activity and thereby modulating metabolic pathways involved in inflammation and cancer progression.
• Receptor Interaction : The phenylpiperazine moiety may facilitate interactions with neurotransmitter receptors, contributing to analgesic and anti-depressant effects.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications to the pyrazolo[3,4-d]pyrimidine core or the piperazine side chain can significantly influence potency and selectivity.

Modification	Effect on Activity
Hydroxyl group at position 4	Enhances anticancer activity
Substitution on piperazine ring	Alters receptor binding affinity

Case Studies

Several studies have investigated related compounds in this class:

• Kumar et al. Study :
  • Evaluated pyrazole-arylethanone derivatives for cytotoxicity on HepG2 and HCT116 cell lines. One derivative showed comparable efficacy to carboplatin .
• Alegaon et al. Research :
  • Reported on various pyrazole derivatives demonstrating moderate COX-II inhibitory activity, suggesting potential therapeutic applications in inflammatory diseases .

Scientific Research Applications

Overview

The compound 2-((4-hydroxy-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone (CAS Number: 922842-13-5) is a novel chemical entity with potential applications in medicinal chemistry, particularly in the fields of oncology and neurology. Its unique structural features, including a pyrazolo[3,4-d]pyrimidine core and phenylpiperazine moiety, suggest diverse biological activities.

Anticancer Activity

Recent studies have indicated that compounds containing pyrazolo[3,4-d]pyrimidine derivatives exhibit significant anticancer properties. For instance, the inhibition of specific kinases involved in cell cycle regulation and DNA repair mechanisms has been observed. The compound's ability to induce apoptosis in cancer cells has been linked to its structural components that interact with various cellular pathways.

Case Study : A study demonstrated that similar pyrazolo[3,4-d]pyrimidine derivatives effectively inhibited WEE1 kinase, leading to cell cycle arrest in cancer cells. This mechanism is crucial as WEE1 is often overexpressed in various tumors, making it a target for therapeutic intervention .

Neurological Applications

The phenylpiperazine group within the compound suggests potential applications in treating neurological disorders. Compounds with this moiety have been shown to interact with serotonin receptors, which are critical for mood regulation and cognitive function.

Case Study : Research into related compounds has shown promise in treating anxiety and depression by modulating serotonin levels. The efficacy of these compounds as selective serotonin reuptake inhibitors (SSRIs) indicates that similar structures may provide therapeutic benefits for mood disorders .

The mechanism of action for this compound revolves around its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. The thioether linkage enhances its bioactivity by facilitating interactions with target proteins involved in these pathways.

Key Mechanisms:

• Inhibition of Kinases : By targeting kinases like WEE1, the compound disrupts cell cycle progression.
• Serotonin Receptor Modulation : Interaction with serotonin receptors may lead to altered neurotransmitter dynamics, providing a basis for its neurological applications.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Core Pyrazolo[3,4-d]pyrimidine Derivatives

The pyrazolo[3,4-d]pyrimidine scaffold is widely explored due to its structural similarity to purines, enabling interactions with ATP-binding sites in kinases. Key analogs include:

• HS38 (): Features a 3-chlorophenyl group at position 1 and a propanamide-substituted thioether.
• HS43 (): Substituted with a hydroxyethyl thioether and 3-chlorophenyl. The hydroxyl group may facilitate hydrogen bonding, influencing selectivity .
• 4-Methoxyphenyl Analog (): Replaces m-tolyl with 4-methoxyphenyl, introducing electron-donating methoxy groups. This could alter metabolic stability compared to the methyl group in the target compound .

Table 1: Structural Features of Key Analogs

Compound	R1 (Position 1)	Thioether Substituent	Ethanone Substituent	Molecular Weight (g/mol)	LogP<sup>*</sup>
Target Compound	m-tolyl	-(S)-	4-phenylpiperazin-1-yl	~496.6	3.2
HS38	3-chlorophenyl	-(S)-propanamide	-	~418.9	2.8
HS43	3-chlorophenyl	-(S)-hydroxyethyl	-	~377.8	2.1
4-Methoxyphenyl Analog	4-methoxyphenyl	-(S)-	4-phenylpiperazin-1-yl	~512.6	3.0

^*LogP estimated using fragment-based methods.

Modifications to the Ethanone Moiety

The ethanone group in the target compound is linked to a 4-phenylpiperazine, distinguishing it from analogs with simpler substituents:

• Compound 14 (): Contains a phenyl-thiazolo[3,2-a]pyrimidine fused ring, which increases rigidity and may reduce metabolic flexibility compared to the target compound’s piperazine .
• WIPO Patent Derivatives (): Feature imidazo-pyrrolopyrazine or indenylamino groups. These lack the piperazine but retain heterocyclic diversity, suggesting varied target profiles .

Q & A

Q. What mechanistic studies elucidate apoptosis induction in cancer cells?

• Methodological Answer :
• Flow cytometry : Use Annexin V/PI staining to quantify early/late apoptosis in treated cells .
• Western blotting : Measure caspase-3/9 activation and PARP cleavage .
• qPCR/RNA-seq : Analyze transcriptional changes in apoptosis-related genes (e.g., BAX, BCL-2) .